ethyl 3-{9H-pyrido[3,4-b]indol-3-yl}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Ethyl 3-{9H-pyrido[3,4-b]indol-3-yl}propanoate” is a chemical compound with the molecular formula C14H12N2O2 . It is derived from the 9H-pyrido[3,4-b]indole nucleus , which is a part of many bioactive aromatic compounds that have shown clinical and biological applications .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, ethyl 3,3-di(1H-indol-3-yl)propanoate compounds were synthesized by a “one-pot” reaction between 3, 3-diethoxypropionate and indoles catalyzed by KHSO4 and acetic acid .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed based on its IUPAC Standard InChI: InChI=1S/C14H12N2O2/c1-2-18-14(17)12-7-10-9-5-3-4-6-11(9)16-13(10)8-15-12/h3-8,16H,2H2,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, related compounds such as 9H-pyrido[3,4-b]indole have been studied. For instance, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 240.2573 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Chemical Synthesis :
- Broeck, V. Doren, and Hoornaert (1992) developed a short synthetic method for 3-substituted 9H-pyrido[3,4-b]indoles using cycloaddition-elimination reactions, which could potentially be applicable to the synthesis of ethyl 3-{9H-pyrido[3,4-b]indol-3-yl}propanoate (P. V. Broeck, P. V. Doren, & G. Hoornaert, 1992).
Biological Evaluation and Antimicrobial Activity :
- Abdel-Ghany et al. (2013) investigated a dipeptide derivative related to this compound for its antimicrobial activity, suggesting potential applications in this area (I. Abdel-Ghany, K. A. Moustafa, H. M. Abdel-Bary, & H. A. Shamsel-Din, 2013).
- Mathada and Mathada (2009) synthesized ethyl 3-oxo-3-{2-[(5-substituted-3-phenyl-1H-indol-2-yl)carbonyl]hydrazinyl}propanoates and evaluated their antimicrobial activity, demonstrating a potential application of similar compounds in antimicrobial treatments (Basavarajaiah Suliphal Devara Mathada & Mruthyunjayaswamy Bennikallu Hire Mathada, 2009).
Anticancer Potential :
- Mohideen et al. (2017) synthesized a compound similar to this compound and screened it for anticancer activity, suggesting its potential use in cancer treatment (M. Mohideen, N. Kamaruzaman, M. Rosli, M. Mordi, & S. Mansor, 2017).
Crystal Structure Analysis :
- The crystal structure of compounds related to this compound has been determined, which is crucial for understanding the physical and chemical properties of these compounds (Shang et al., 2011).
Future Directions
The future directions for “ethyl 3-{9H-pyrido[3,4-b]indol-3-yl}propanoate” and related compounds could involve exploring their diverse biological activities for newer therapeutic possibilities . This could include synthesizing a variety of indole derivatives and screening them for different pharmacological activities .
Mechanism of Action
Target of Action
Ethyl 3-{9H-pyrido[3,4-b]indol-3-yl}propanoate is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , suggesting that this compound may have multiple targets.
Mode of Action
Given its indole structure, it is likely that it interacts with its targets through a similar mechanism as other indole derivatives . Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Given the wide range of biological activities associated with indole derivatives , it is likely that this compound affects multiple pathways.
Pharmacokinetics
It is known that the degree of lipophilicity of a drug, which is its affinity for a lipid environment, allows it to diffuse easily into cells . This suggests that this compound may have good bioavailability.
Result of Action
Given the wide range of biological activities associated with indole derivatives , it is likely that this compound has multiple effects at the molecular and cellular level.
Biochemical Analysis
Biochemical Properties
These interactions can influence various biochemical reactions, contributing to their broad-spectrum biological activities .
Cellular Effects
Indole derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of Ethyl 3-{9H-pyrido[3,4-b]indol-3-yl}propanoate is not well-established. Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
ethyl 3-(9H-pyrido[3,4-b]indol-3-yl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-2-20-16(19)8-7-11-9-13-12-5-3-4-6-14(12)18-15(13)10-17-11/h3-6,9-10,18H,2,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRIUCZZFBUVUAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CC2=C(C=N1)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.